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Compound of Interest

Compound Name: 3-Hexenol

Cat. No.: B126655 Get Quote

The proper disposal of 3-Hexenol, also known as leaf alcohol, is a critical component of

laboratory safety and environmental responsibility.[1] Due to its classification as a flammable

and hazardous substance, adherence to strict disposal protocols is essential to mitigate risks to

personnel and the environment.[2][3][4] This guide provides detailed, step-by-step procedures

for the safe handling and disposal of 3-Hexenol waste, tailored for researchers, scientists, and

drug development professionals.

Key Safety and Transportation Data
For safe handling and transport, it is crucial to be aware of the specific classifications and

properties of 3-Hexenol. This data is summarized in the table below.

Parameter Value

UN Number 1987[5][6][7]

Proper Shipping Name ALCOHOLS, N.O.S. (cis-3-Hexenol)[5][8]

Transport Hazard Class 3 (Flammable Liquid)[7]

Packaging Group III[7]

US EPA Waste Number D001 (Ignitability)[2]

Flash Point 59 °C / 138.2 °F (closed cup)[8]

Water Hazard Class 1 (Slightly hazardous for water)[6]
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Standard Disposal and Spill Management Protocols
There are no specific experimental protocols for the chemical neutralization of 3-Hexenol
waste found in standard safety literature. The universally recommended procedure is to

manage 3-Hexenol as a hazardous waste and to engage a licensed professional waste

disposal service for its final treatment, typically through controlled incineration.[1][7][9][10]

Step-by-Step Disposal Procedure
1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye and Face Protection: Wear safety glasses with side shields or chemical goggles.[2]

Skin Protection: Use protective gloves and wear appropriate protective clothing to prevent

skin contact.[3][5]

Handling Precautions: Handle in a well-ventilated area.[9] Keep away from heat, sparks,

open flames, and other ignition sources.[3][5] Use non-sparking tools and explosion-proof

equipment.[2][3][8] Ground and bond containers and receiving equipment to prevent static

discharge.[3][5]

2. Waste Collection and Storage:

Collect waste 3-Hexenol, surplus material that cannot be recycled, and contaminated

cleaning materials into designated, suitable, and closed containers.[5][9]

Label the containers clearly with their contents.[5]

Store waste containers in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents and strong acids.[2][8]

3. Spill Management:

Immediate Actions: Evacuate the area and eliminate all sources of ignition.[9][10] Ensure

adequate ventilation.[2]

Containment: Prevent the spill from entering drains, sewers, or waterways.[2][9][10]
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Cleanup: Absorb the spill with a non-combustible, inert material such as sand, earth,

diatomaceous earth, or vermiculite.[2][3][6]

Collection: Collect the absorbed material using non-sparking tools and place it into a labeled

container for disposal.[2][9]

4. Empty Container Disposal:

Empty containers retain product residue and can be hazardous due to the risk of a

flammable or explosive atmosphere.[2][5]

Do not cut, weld, or perform similar operations on used containers unless they have been

thoroughly cleaned internally.[2][5]

Thoroughly emptied containers can be triple-rinsed (or the equivalent) and offered for

recycling or reconditioning.[9]

Alternatively, containers can be punctured to render them unusable and then disposed of in a

sanitary landfill, where regulations permit.[9]

5. Final Disposal:

Prohibited Methods: Never pour 3-Hexenol down the drain or dispose of it with household

garbage.[5][6][10] Discharging it into the environment must be avoided.[9]

Recommended Method: Arrange for disposal of surplus products and contaminated

materials via a licensed waste disposal contractor.[1][5][10]

Approved Treatments: Controlled incineration in an apparatus equipped with an afterburner

and flue gas scrubber is a suitable disposal method.[7][9][10] Landfill should only be

considered when incineration or recycling is not feasible.[2][5]

Logical Workflow for 3-Hexenol Disposal
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Waste 3-Hexenol Generated

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
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Bulk Liquid or Unused Product
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Step 2: Absorb with Inert Material
(Sand, Vermiculite)

Step 2: Collect in Labeled,
Sealed Hazardous Waste Container

Step 3: Collect in Labeled,
Sealed Hazardous Waste Container

Step 4: Store Securely
(Cool, Ventilated, Away from Ignition Sources)

Step 5: Contact Licensed
Hazardous Waste Contractor

Final Disposal via Controlled Incineration
or other Approved Method

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Hexenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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